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Compound of Interest

Compound Name: Pd(Xantphos)Cl2

Cat. No.: B15545305 Get Quote

In-Depth Technical Guide: Pd(Xantphos)Cl₂
This guide provides a detailed overview of the chemical and physical properties of Dichloro[9,9-

dimethyl-4,5-bis(diphenylphosphino)xanthene]palladium(II), commonly known as

Pd(Xantphos)Cl₂. It is intended for researchers, scientists, and professionals in the field of drug

development and catalysis.

Quantitative Data Summary
The following table summarizes the key quantitative data for Pd(Xantphos)Cl₂ and its

constituent ligands.

Compound/Ligand Chemical Formula Molecular Weight ( g/mol )

Pd(Xantphos)Cl₂ C₃₉H₃₂Cl₂OP₂Pd 755.94[1][2][3]

Xantphos C₃₉H₃₂OP₂ 578.63

Palladium(II) chloride PdCl₂ 177.33[4][5]

Molecular Structure and Components
Pd(Xantphos)Cl₂ is a coordination complex consisting of a central palladium atom coordinated

to a Xantphos ligand and two chloride ligands. The Xantphos ligand is a bidentate phosphine

ligand known for its large bite angle, which influences the geometry and reactivity of the

complex.
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Pd(Xantphos)Cl₂ Complex

Constituent Ligands

Pd(Xantphos)Cl₂
(C₃₉H₃₂Cl₂OP₂Pd)

MW: 755.94

Xantphos Ligand
(C₃₉H₃₂OP₂)
MW: 578.63

contains

Palladium(II) chloride
(PdCl₂)

MW: 177.33

contains

Click to download full resolution via product page

Caption: Molecular composition of Pd(Xantphos)Cl₂.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of Pd(Xantphos)Cl₂ are

extensive and varied, depending on the specific reaction. However, a general procedure for its

use in a cross-coupling reaction is outlined below. This is a representative protocol and may

require optimization for specific substrates.

Representative Protocol: Suzuki-Miyaura Cross-Coupling

Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), boronic acid

(1.2 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

Catalyst Addition: Add Pd(Xantphos)Cl₂ (0.01-1 mol%).

Solvent Addition: Add the desired solvent (e.g., toluene, dioxane, or a mixture with water, 5

mL).
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Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)

for 15-30 minutes.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir

for the required time (2-24 hours), monitoring by TLC or GC/MS.

Workup: After cooling to room temperature, quench the reaction with water and extract the

product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

The Xantphos ligand itself is prepared by the di-lithiation of 9,9-dimethylxanthene followed by

treatment with chlorodiphenylphosphine.[6]

Applications in Research and Development
Pd(Xantphos)Cl₂ is a versatile and widely used catalyst in organic synthesis, particularly in

palladium-catalyzed cross-coupling reactions.[7] Its applications are crucial in the synthesis of

complex organic molecules, including active pharmaceutical ingredients. The Xantphos ligand's

wide bite angle often imparts high catalytic activity and selectivity.[6] Common applications

include:

Suzuki-Miyaura coupling[8]

Buchwald-Hartwig amination[8]

Heck reaction

Sonogashira coupling

Stille coupling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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